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Compound of Interest

Compound Name:
2-[(2,2-

Dimethylpropyl)amino]acetic acid

Cat. No.: B13237109

Get Quote

Common Name: N-Neopentylglycine (NPG / Nnoe) CAS Registry Number: 1989671-55-7 (HCl

salt), 1118-68-9 (Free base) Molecular Formula: C

H

NO

Molecular Weight: 145.20 g/mol

Executive Summary: The Steric Shield of
Peptidomimetics[1]
In the landscape of drug development, 2-[(2,2-Dimethylpropyl)amino]acetic acid (N-

Neopentylglycine) serves as a critical "steric shield" monomer. Unlike its linear counterparts

(e.g., N-propylglycine), the bulky tert-butyl group at the

-position provides a unique balance: it imparts significant lipophilicity and proteolytic resistance
without the extreme steric clash associated with

-branched N-substituents (like N-tert-butylglycine).
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This guide objectively characterizes N-Neopentylglycine, contrasting its spectroscopic

signature and physicochemical performance against standard alternatives like Sarcosine (N-

Methylglycine) to aid in rational peptidomimetic design.

Spectroscopic Profile: The Molecular Fingerprint[1]
Accurate identification relies on distinguishing the specific "neopentyl singlet" pattern from other

aliphatic signals.[1]

A. Nuclear Magnetic Resonance (NMR) Characterization
The hallmark of N-Neopentylglycine is the absence of coupling in the side chain due to the

quaternary carbon.[1] This results in clean singlets that are easily integrated, making it an

excellent internal standard for reaction monitoring.[1]

Table 1: Theoretical & Observed NMR Shifts (in D

O/CDCl

)
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Nucleus Moiety
Shift (

ppm)
Multiplicity Integration

Structural
Insight

H t-Butyl 0.90 – 1.05 Singlet (s) 9H

Diagnostic

high-field

signal;

intense and

sharp.

H

N-CH

-C
2.35 – 2.50 Singlet (s) 2H

Neopentyl

methylene.

Shifts

downfield to

~2.9 ppm if

protonated

(HCl salt).[1]

H

N-CH

-COOH
3.30 – 3.60 Singlet (s) 2H

Glycine

-protons.

Sensitive to

pH (zwitterion

vs anion).[1]

C
t-Butyl CH 27.0 – 29.5 - -

Intense signal

for three

equivalent

methyls.

C Quaternary C 30.0 – 32.0 - -

Low intensity;

disappears in

DEPT-135.

C

N-CH

-COOH
50.0 – 55.0 - -

Glycine

backbone

carbon.

C
N-CH

-C

60.0 – 62.0 - - Neopentyl

methylene;

distinct from
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linear alkyls

(~50 ppm).

C Carbonyl 170.0 – 175.0 - -

Carboxylic

acid/carboxyl

ate.

Expert Note: In

H NMR, if you observe a doublet for the neopentyl CH

or the t-butyl group, your synthesis likely failed, yielding an iso-butyl derivative (from

isobutyraldehyde impurity). The neopentyl group must appear as singlets.

B. Mass Spectrometry (MS) Fragmentation[1]
Ionization Mode: ESI (+) Parent Ion [M+H]

: 146.21 m/z

Key Fragmentation Pathway (MS/MS):

Precursor: 146.2 m/z[1]

Primary Loss: [M+H - HCOOH]

100.2 m/z (Imine formation).

Secondary Loss: Cleavage of the t-butyl group (loss of C

H

, 56 Da) is less common in soft ionization but seen in EI as a base peak at m/z 57 (

-Bu
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).

C. Infrared Spectroscopy (FT-IR)
2400 – 3000 cm

: Broad "ammonium" band (N-H

stretching) in the HCl salt or zwitterionic solid.

1720 – 1740 cm

: C=O stretch (strong) if free acid/HCl salt.

1580 – 1610 cm

: Asymmetric carboxylate stretch (if zwitterionic/salt).

1365 & 1390 cm

: The "Gem-Dimethyl" doublet (or t-butyl split). A critical confirmation of the tert-butyl moiety.
[1]

Comparative Performance Analysis
Why choose N-Neopentylglycine over Sarcosine or N-Isobutylglycine? The decision rests on

the balance between lipophilicity and conformational freedom.

Table 2: Physicochemical Comparison of N-Substituted Glycines
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Feature
Sarcosine (N-
Me-Gly)

N-

Neopentylglycin

e (NPG)
N-t-Butylglycine

Performance

Implication

Steric Bulk (Taft

E

)

-1.24 (Small)
-2.50 (Large,

Distal)

-3.90 (Large,

Proximal)

NPG allows

backbone

flexibility while

shielding the

nitrogen.

Lipophilicity

(cLogP)
-0.95 +1.20 +0.85

NPG drastically

improves

membrane

permeability.

Proteolytic

Stability
Low High Very High

NPG blocks

protease access

via distal steric

bulk.[1]

Rotational

Barrier

Low (Cis/Trans

rapid)
Medium

High (Locked

Trans)

NPG allows

"cis/trans"

isomerization,

useful for

adaptable

binding pockets.

Solubility (Water) Very High Moderate Low

NPG bridges the

gap between

solubility and

permeability.[1]

Mechanistic Insight: The "Gear Effect"
Unlike N-tert-butylglycine, where the bulk is directly on the nitrogen (causing a "locked"

conformation), the neopentyl group in NPG has a methylene spacer (-CH

-). This acts as a "hinge," allowing the bulky tert-butyl group to sweep a larger volume of space,
effectively shielding the peptide bond from enzymatic hydrolysis without freezing the backbone
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into a single rigid conformation.

Experimental Protocols
Protocol A: Synthesis via Reductive Amination
(Recommended)
Rationale: This method avoids over-alkylation (quaternary ammonium formation) common with

alkyl halide substitution.[1]

Reagents:

Glycine ethyl ester HCl (1.0 equiv)

Pivalaldehyde (2,2-dimethylpropanal) (1.1 equiv)

Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

DCM (Solvent)

Step-by-Step Workflow:

Imine Formation: Suspend Glycine ethyl ester HCl in DCM. Add TEA (1.0 equiv) to free base.

[1] Add Pivalaldehyde.[1] Stir at Room Temp (RT) for 2 hours. Checkpoint: Solution should

remain clear/slightly yellow.

Reduction: Cool to 0°C. Add STAB portion-wise over 20 mins. (STAB is milder than NaBH

and prevents aldehyde reduction).[1]

Quench: Stir overnight at RT. Quench with sat. NaHCO

.

Workup: Extract with DCM (3x). Wash organic layer with Brine.[1] Dry over Na

SO

.
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Hydrolysis (Optional): To get the free acid, treat the ester with LiOH in THF/H

O (1:1) for 4 hours, then acidify to pH 5 to precipitate the zwitterion.

Protocol B: Purification & Validation
Purification: Recrystallization from Methanol/Ether is preferred over silica chromatography

due to the polar zwitterionic nature.[1]

TLC Stain: Ninhydrin (weak/yellow spot due to secondary amine) or Phosphomolybdic Acid

(PMA) (strong spot for aliphatic chain).

Decision Logic for Drug Design
When should you deploy N-Neopentylglycine? Use the following logic flow to determine its

suitability for your lead optimization.

Drug Design Challenge

Problem: Low Metabolic Stability?Problem: Poor Membrane Permeability?

Is steric clash acceptable?Is H-bonding required at NH?

Use Sarcosine
(Minimizes steric clash)

No

Use N-Neopentylglycine
(Shields bond, adds lipophilicity)

Yes (Moderate)

Use N-t-Butylglycine
(Maximal rigidity)

Yes (High)Yes (N-Me is small)No (N-Alkyl removes NH donor)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting N-substituted glycine monomers in peptidomimetic

design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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